6-isopropyl-2-(4-oxo-4H-chromene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(4-oxochromene-2-carbonyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H21N3O4S.ClH/c1-11(2)24-8-7-13-17(10-24)29-21(18(13)19(22)26)23-20(27)16-9-14(25)12-5-3-4-6-15(12)28-16;/h3-6,9,11H,7-8,10H2,1-2H3,(H2,22,26)(H,23,27);1H
• InChI Key: QCAWOTQAKOFOJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=O)C4=CC=CC=C4O3.Cl
• Molecular Formula: C21H22ClN3O4S
• Molecular Weight: 447.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a chromene ring and a pyridine ring. Chromenes are a class of organic compounds with a fused benzene and pyran ring. Pyridines are basic heterocyclic organic compounds with one nitrogen atom in the ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The chromene and pyridine rings are likely key structural elements.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Chromenes are generally stable compounds due to their aromatic nature.

Scientific Research Applications

Chemical Synthesis and Modification

One study detailed the modification of pyridine-3-carboxamide by radical substitution, revealing insights into the reactivity of different alkyl radicals and the subsequent transformation into tetrahydronaphthyridinone derivatives. This work highlights methods for chemical modification that could be applicable to the compound , suggesting potential pathways for its synthesis or functionalization (M. Tada & Y. Yokoi, 1989).

Application in Synthesis of Biological Active Compounds

Another relevant study reported on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both traditional and microwave-assisted synthesis techniques. These compounds possess valuable biological activities, which implies that the process and methodologies used could be adapted for synthesizing compounds with similar structures or activities, including the one of interest (Ayman M. S. Youssef, Mohamed E. Azab, & M. Youssef, 2012).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Chromenes have been found to exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, antimicrobial, anti-HIV, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions would likely involve further exploration of the pharmacological activities of this compound and related structures, as well as optimization of the synthesis process.